Paraherquamide A
Paraherquamide A
Paraherquamide A was first reported as a mycotoxin related to the indole tremorgenic mycotoxins. Subsequent research identified a potent, non-toxic paralysis of nematodes which led to the metabolite/'s development as a candidate anthelmintic.
Brand Name:
Vulcanchem
CAS No.:
77392-58-6
VCID:
VC0022789
InChI:
InChI=1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26+,27+,28-/m0/s1
SMILES:
CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
Molecular Formula:
C28H35N3O5
Molecular Weight:
493.6 g/mol
Paraherquamide A
CAS No.: 77392-58-6
Reference Standards
VCID: VC0022789
Molecular Formula: C28H35N3O5
Molecular Weight: 493.6 g/mol
CAS No. | 77392-58-6 |
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Product Name | Paraherquamide A |
Molecular Formula | C28H35N3O5 |
Molecular Weight | 493.6 g/mol |
IUPAC Name | (1'S,6'R,7'R,8R,9'S)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione |
Standard InChI | InChI=1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26+,27+,28-/m0/s1 |
Standard InChIKey | UVZZDDLIOJPDKX-ITKQZBBDSA-N |
Isomeric SMILES | C[C@]1(CCN2[C@]13C[C@@H]4[C@](C2)(C[C@@]5(C4(C)C)C6=C(C7=C(C=C6)OC(C=CO7)(C)C)NC5=O)N(C3=O)C)O |
SMILES | CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C |
Canonical SMILES | CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C |
Appearance | White Powder |
Description | Paraherquamide A was first reported as a mycotoxin related to the indole tremorgenic mycotoxins. Subsequent research identified a potent, non-toxic paralysis of nematodes which led to the metabolite/'s development as a candidate anthelmintic. |
Synonyms | paraherquamide paraherquamide A |
Reference | The structure of parherquamide, a toxic metabolite from Penicillium paraherquei. Yamazaki M.E. et al. Tetrahedron Lett. 1982, 22, 135.Novel antinematocidal and antiparasitic agents from Penicillium charlesii I. Fermentation, isolation and biological activity. Ondeyka J.G. J. Antibiot. 1990, 43, 1375.Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle. Robertson A.P. et al. J. Pharmacol. Exp. Ther. 2002, 302, 853. |
PubChem Compound | 156934 |
Last Modified | Nov 11 2021 |
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